Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate

• IUPAC Name: methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate
• InChI: InChI=1S/C11H13NO2/c1-14-11(13)10-4-2-3-8-7-12-6-5-9(8)10/h2-4,12H,5-7H2,1H3
• InChI Key: WVVZSRPWKJIQPT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC2=C1CCNC2
• Molecular Formula: C11H13NO2
• DSSTOX Substance ID: DTXSID10585676
• Molecular Weight: 191.23 g/mol
• CAS RN: 939758-79-9

Description

“Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate” is a chemical compound with the IUPAC name “methyl 1,2,3,4-tetrahydro-5-isoquinolinecarboxylate”. It has a molecular weight of 191.23. This compound is stored in a refrigerator and is shipped at room temperature.

Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroisoquinolines has garnered significant attention in recent years due to their role as precursors for various alkaloids displaying multifarious biological activities. Traditional approaches to the synthesis of C (1)-substituted THIQs include the use of harsh conditions or preassembled substrates. Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C (sp3)–H bond of THIQ with various nucleophiles (two-component coupling) have been explored in the presence of cooxidants like H2O2, TBHP, etc.

Molecular Structure Analysis

The molecular structure of “Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate” can be represented by the InChI code "1S/C11H13NO2/c1-14-11(13)10-4-2-3-8-7-12-6-5-9(8)10/h2-4,12H,5-7H2,1H3".

Chemical Reactions Analysis

The C (1)-functionalization of 1,2,3,4-tetrahydroisoquinolines has been achieved through various multicomponent reactions. In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted.

Physical And Chemical Properties Analysis

“Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate” is a solid compound. It is stored in a refrigerator and is shipped at room temperature.

Scientific Research Applications

Neuroprotective Agent in Parkinson’s Disease

1MeTIQ has been identified as a neuroprotective agent that may play a role in preventing Parkinson’s disease. . .

Modulation of Dopamine Neurotransmission

Research indicates that 1MeTIQ inhibits both monoamine oxidase A (MAO-A) and B (MAO-B) enzymatic activities, which are involved in dopamine catabolism. .

Potential Treatment for Substance Abuse

1MeTIQ has shown promise as a potential treatment for substance abuse diseases. Experimental studies suggest that it could combat substance abuse through the attenuation of craving, particularly in morphine and cocaine addiction. .

Antioxidant Properties

The compound exhibits antioxidant properties by inhibiting the formation of free radicals. This action is beneficial in reducing oxidative stress, which is implicated in various neurodegenerative diseases. .

Influence on Dopamine Receptor Conformation

1MeTIQ can interact with the agonistic conformation of dopamine receptors, influencing receptor activity and neurotransmission. .

Metabolic Pathway Analysis

The metabolic patterns of 1MeTIQ have been studied, revealing insights into its metabolism and tissue distribution. .

Mechanism of Action

Target of Action

Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate is a derivative of 1,2,3,4-tetrahydroisoquinoline (TIQ) and its methyl derivative, 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ) . These compounds are endogenous substances with a broad spectrum of action in the brain

Mode of Action

1MeTIQ has gained special interest as a neuroprotectant due to its ability to antagonize the behavioral syndrome produced by well-known neurotoxins . It is believed that monoamine oxidase (MAO) inhibition, free radicals scavenging properties, and antagonism to the glutamatergic system may play an essential role in neuroprotection .

Biochemical Pathways

1MeTIQ and TIQ affect dopamine metabolism . 1metiq has never been shown to produce a decline in dopamine in the brain, although both of these tetrahydroisoquinolines similarly affect dopamine catabolism .

Result of Action

The compounds TIQ and especially its methyl derivative 1MeTIQ have unique and complex mechanisms of neuroprotection in various neurodegenerative illnesses of the central nervous system . The results strongly support the view that 1MeTIQ has a considerable potential as a drug for combating substance abuse, through the attenuation of craving .

Action Environment

It’s worth noting that the synthesis of thiq derivatives has seen various new and environmentally friendly methods .

Safety and Hazards

This compound is associated with several hazard statements including H302, H315, H319, H335, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and others.

Future Directions

The future directions for “Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate” and similar compounds lie in the development of novel THIQ analogs with potent biological activity. Due to their broad range of applications, various new and environmentally friendly methods for the synthesis of THIQ derivatives are on the rise.